Cas no 1858251-50-9 ((3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester)
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester
-
- MDL: MFCD27937081
- Inchi: 1S/C18H27N3O3/c1-17(2,3)23-16(22)19-10-14-20-15(21-24-14)18-7-11-4-12(8-18)6-13(5-11)9-18/h11-13H,4-10H2,1-3H3,(H,19,22)
- InChI Key: QBXMDGUPFDVBCE-UHFFFAOYSA-N
- SMILES: O1C(CNC(=O)OC(C)(C)C)=NC(C23CC4CC(CC(C4)C2)C3)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 461
- Topological Polar Surface Area: 77.2
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB403697-1 g |
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester |
1858251-50-9 | 1 g |
€391.30 | 2023-07-19 | ||
| abcr | AB403697-1g |
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester; . |
1858251-50-9 | 1g |
€391.30 | 2025-02-19 | ||
| abcr | AB403697-5g |
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester; . |
1858251-50-9 | 5g |
€1188.70 | 2025-02-19 |
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester
Introduction to (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1858251-50-9)
(3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1858251-50-9, represents a unique molecular architecture that combines the rigidity of the adamantane moiety with the functional diversity of the [1,2,4]oxadiazole heterocycle. The tert-butyl ester functionality further enhances its potential utility in synthetic chemistry and drug development.
The structural features of this compound make it an intriguing candidate for various applications, particularly in the design of novel bioactive molecules. The adamantane group, known for its lipophilic properties and resistance to metabolic degradation, provides a stable scaffold that can improve the pharmacokinetic profile of attached molecules. In contrast, the [1,2,4]oxadiazole ring is a well-documented pharmacophore that exhibits a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, [1,2,4]oxadiazoles have been extensively studied due to their ability to modulate various biological targets. The incorporation of such heterocycles into more complex molecular frameworks has led to the discovery of several lead compounds with promising therapeutic potential. In this context, (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester stands out as a structurally innovative entity that warrants further exploration.
The tert-butyl ester group in this compound not only serves as a protecting group but also contributes to its overall solubility and stability. This feature is particularly advantageous in pharmaceutical applications where chemical stability and solubility are critical factors. The presence of both adamantane and [1,2,4]oxadiazole moieties suggests that this compound may exhibit multiple modes of interaction with biological targets, thereby increasing its potential therapeutic efficacy.
Current research in the field of medicinal chemistry increasingly emphasizes the development of multifunctional drugs that can address complex diseases more effectively than single-target agents. The unique combination of structural elements in (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester aligns well with this trend. By leveraging the inherent properties of adamantane and [1,2,4]oxadiazole, researchers aim to develop novel therapeutics that can interact with multiple biological pathways simultaneously.
In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer and inflammation. These findings are particularly exciting given the growing interest in targeted therapies for these conditions. Further investigation is needed to fully characterize its pharmacological profile and assess its potential as a lead compound for drug development.
The synthesis of complex organic molecules like (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester represents a significant challenge in synthetic chemistry. However, recent advancements in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision. These improvements have opened new avenues for exploring the chemical space encompassed by such molecules.
The use of computational tools and high-throughput screening techniques has further accelerated the discovery process. By integrating these technologies with traditional synthetic approaches, researchers can rapidly identify promising candidates for further investigation. This interdisciplinary approach is essential for translating basic research into tangible therapeutic outcomes.
The future prospects for (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester are bright given its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals. Its combination of rigidity and functional diversity makes it a versatile tool for medicinal chemists seeking to design innovative therapeutics.
In conclusion, (3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1858251-50-9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique architecture and functional groups position it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing complex diseases.
1858251-50-9 ((3-Adamantan-1-yl-[1,2,4]oxadiazol-5-ylmethyl)-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)